(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine

• IUPAC Name: [3-(trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl]methanamine
• InChI: InChI=1S/C9H12F3N3/c10-9(11,12)8-14-6(5-13)7-3-1-2-4-15(7)8/h1-5,13H2
• InChI Key: OYLFJBRUQNAJJS-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=C(N=C2C(F)(F)F)CN)C1
• Molecular Formula: C9H12F3N3
• Molecular Weight: 219.21 g/mol

Description

The compound “(3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine” belongs to a class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds such as trifluoromethylpyridines have been synthesized and used as key structural motifs in active agrochemical and pharmaceutical ingredients. Another study reported the synthesis of a variety of 3-trifluoromethyl-5,6-dihydro-[1,2,4]triazolo pyrazine derivatives.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Mihorianu et al. (2010) described an efficient synthesis of imidazo[1,5-a]pyridine derivatives, starting from a compound structurally similar to (3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine, which led to good yields and confirmed structures through X-ray methods (Mihorianu et al., 2010).

Potential Medicinal Applications

• A compound structurally related to (3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine showed potential as a 5-hydroxytryptamine (5-HT3) receptor antagonist, useful for treatment in irritable bowel syndrome and cancer chemotherapy-related nausea and vomiting. This was shown by Ohta et al. (1996) in their study on conformationally restricted fused imidazole derivatives (Ohta et al., 1996).

Optical Properties for Technological Applications

• Marchesi et al. (2019) synthesized derivatives of tetrahydro (imidazo[1,5-a]pyrid-3-yl)phenols, exhibiting intense fluorescence with UV light, a large Stokes shift, and high quantum yields, making them promising for technological applications like organic dyes (Marchesi et al., 2019).
• Similarly, Volpi et al. (2017) reported on the synthesis of imidazo[1,5-a]pyridine derivatives with remarkable Stokes' shift and quantum yields, applicable in the creation of luminescent materials (Volpi et al., 2017).

Anticancer Properties

• Hafez et al. (2020) explored novel pyridine derivatives bearing imidiazolyl and other heterocyclic rings for their anticancer activities. These compounds, including a structure similar to (3-(Trifluoromethyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanamine, showed promise against various cancer cell lines (Hafez et al., 2020).

Future Directions

While future directions for this specific compound are not available, a study on Mn(II), Co(II) and Ni(II) complexes of N-(pyridin-2-ylmethylene)methanamine with isothiocyanate suggests promising optical materials for future applications.